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molecular formula C9H7ClN2O2 B3054836 5-(4-Chlorophenyl)imidazolidine-2,4-dione CAS No. 6212-32-4

5-(4-Chlorophenyl)imidazolidine-2,4-dione

Cat. No. B3054836
CAS RN: 6212-32-4
M. Wt: 210.62 g/mol
InChI Key: VPZYKVWVBSWFFL-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Patent
US06248770B1

Procedure details

15.0 g (0.11 mol) of 4-chlorobenzaldehyde, 51.3 g (0.53 mol) of ammonium carbonate and 7.6 g (0.12 mol) of potassium cyanate are stirred in 150 ml water and 150 ml methanol for 18 hours at 55° C. The solvent is distilled off, the residue dissolved in water and extracted with ethyl acetate. The combined organic extracts are dried and concentrated by evaporation.
Name
4-chlorobenzaldehyde
Quantity
15 g
Type
reactant
Reaction Step One
Name
ammonium carbonate
Quantity
51.3 g
Type
reactant
Reaction Step One
Name
potassium cyanate
Quantity
7.6 g
Type
reactant
Reaction Step One
Name
water
Quantity
150 mL
Type
solvent
Reaction Step One
Name
methanol
Quantity
150 mL
Type
reactant
Reaction Step Two
Name
5-(4-chlorophenyl)-imidazolidin-2,4-dione

Identifiers

REACTION_CXSMILES
[Cl:1][C:2]1[CH:9]=[CH:8][C:5]([CH:6]=O)=[CH:4][CH:3]=1.[C:10](=[O:13])([O-])[O-].[NH4+:14].[NH4+].[O-:16][C:17]#[N:18].[K+].CO>O>[Cl:1][C:2]1[CH:9]=[CH:8][C:5]([CH:6]2[NH:14][C:17](=[O:16])[NH:18][C:10]2=[O:13])=[CH:4][CH:3]=1 |f:1.2.3,4.5|

Inputs

Step One
Name
4-chlorobenzaldehyde
Quantity
15 g
Type
reactant
Smiles
ClC1=CC=C(C=O)C=C1
Name
ammonium carbonate
Quantity
51.3 g
Type
reactant
Smiles
C([O-])([O-])=O.[NH4+].[NH4+]
Name
potassium cyanate
Quantity
7.6 g
Type
reactant
Smiles
[O-]C#N.[K+]
Name
water
Quantity
150 mL
Type
solvent
Smiles
O
Step Two
Name
methanol
Quantity
150 mL
Type
reactant
Smiles
CO

Conditions

Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Workups

DISTILLATION
Type
DISTILLATION
Details
The solvent is distilled off
DISSOLUTION
Type
DISSOLUTION
Details
the residue dissolved in water
EXTRACTION
Type
EXTRACTION
Details
extracted with ethyl acetate
CUSTOM
Type
CUSTOM
Details
The combined organic extracts are dried
CONCENTRATION
Type
CONCENTRATION
Details
concentrated by evaporation

Outcomes

Product
Name
5-(4-chlorophenyl)-imidazolidin-2,4-dione
Type
Smiles
ClC1=CC=C(C=C1)C1C(NC(N1)=O)=O

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.